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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:8][CH2:9][CH2:10][C:11]([OH:13])=O.S(Cl)([Cl:16])=O>>[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:8][CH2:9][CH2:10][C:11]([Cl:16])=[O:13]
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Name
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|
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Quantity
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100 g
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Type
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reactant
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|
Smiles
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FC1=C(C=CC=C1)CCCC(=O)O
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Name
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|
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Quantity
|
418.8 g
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Type
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reactant
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|
Smiles
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S(=O)(Cl)Cl
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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|
Details
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was refluxed for 3 h
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Duration
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3 h
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Type
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CUSTOM
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Details
|
The excess thionyl chloride was removed in vacuo
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Name
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|
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Type
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product
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|
Smiles
|
FC1=C(C=CC=C1)CCCC(=O)Cl
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 110.1 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.8% |
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
